Cas no 2229309-38-8 (4-(2-fluoro-4-nitrophenyl)methylpiperidine)

• Product Name: 4-(2-fluoro-4-nitrophenyl)methylpiperidine
• CAS No: 2229309-38-8
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5976327
• PubChem ID: 165639148
• Update Time: 2025-05-20

4-(2-fluoro-4-nitrophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-nitrophenyl)methylpiperidine
• 4-[(2-fluoro-4-nitrophenyl)methyl]piperidine
• 2229309-38-8
• EN300-1757678

• Inchi： 1S/C12H15FN2O2/c13-12-8-11(15(16)17)2-1-10(12)7-9-3-5-14-6-4-9/h1-2,8-9,14H,3-7H2
• InChI Key： ZDBABWHENWYLLT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1CCNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(2-fluoro-4-nitrophenyl)methylpiperidine

Introduction to 4-(2-fluoro-4-nitrophenyl)methylpiperidine (CAS No: 2229309-38-8)

4-(2-fluoro-4-nitrophenyl)methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No) 2229309-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered heterocyclic ring containing one nitrogen atom, which is a common structural motif in many bioactive molecules. The presence of both a fluoro substituent at the 2-position and a nitro group at the 4-position of the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The structural features of 4-(2-fluoro-4-nitrophenyl)methylpiperidine contribute to its potential pharmacological activity. The fluoro group is known to enhance metabolic stability and binding affinity, while the nitro group can serve as a pharmacophore or be chemically modified for further derivatization. Piperidine derivatives are widely studied due to their role in central nervous system (CNS) drugs, cardiovascular agents, and antimicrobial compounds. The specific combination of substituents in this compound suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of phenylpiperidine derivatives. Research has demonstrated that modifications at the phenyl ring can significantly influence the biological activity of these compounds. For instance, studies have shown that fluoro-substituted phenylpiperidines exhibit enhanced binding to certain receptors, which may translate into improved efficacy or selectivity for therapeutic purposes. The nitro group in 4-(2-fluoro-4-nitrophenyl)methylpiperidine could also play a role in modulating reactivity, allowing for further chemical functionalization if needed.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The piperidine ring provides a stable core structure that can be modified to target specific biological pathways. Current research in medicinal chemistry often focuses on optimizing such scaffolds to improve pharmacokinetic profiles, including solubility, bioavailability, and metabolic stability. The presence of both fluoro and nitro groups offers multiple points for chemical intervention, enabling researchers to fine-tune the properties of the molecule to meet specific therapeutic requirements.

The synthesis of 4-(2-fluoro-4-nitrophenyl)methylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes may include nucleophilic substitution reactions, Friedel-Crafts alkylation, and subsequent functional group transformations. The introduction of the fluoro group typically requires specialized reagents or conditions due to its high electronegativity and reactivity. Similarly, the nitro group must be handled with care during synthesis and purification to avoid decomposition or unwanted side reactions.

From a computational chemistry perspective, 4-(2-fluoro-4-nitrophenyl)methylpiperidine has been subjected to various molecular modeling studies to predict its interactions with biological targets. These studies often involve docking simulations to evaluate binding affinities with enzymes or receptors relevant to specific diseases. The fluoro and nitro substituents are predicted to play critical roles in these interactions due to their ability to form hydrogen bonds or participate in hydrophobic interactions. Such insights can guide experimental design and help prioritize compounds for further testing.

The potential applications of 4-(2-fluoro-4-nitrophenyl)methylpiperidine extend across multiple therapeutic areas. Preliminary studies have suggested that this compound may exhibit activity against neurological disorders, where piperidine derivatives are known to be effective. Additionally, its structural features could make it useful in developing treatments for inflammatory diseases or infectious conditions. As research progresses, it is likely that more targeted studies will be conducted to elucidate its full pharmacological profile and explore new synthetic methodologies.

In conclusion, 4-(2-fluoro-4-nitrophenyl)methylpiperidine (CAS No: 2229309-38-8) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in drug discovery technologies, position it as a valuable candidate for further exploration. As scientists continue to uncover new applications for this compound, it is expected that it will play an important role in the development of novel therapeutic agents.